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Compound of Interest

Compound Name:
1-Boc-L-azetidine-2-carboxylic

acid

Cat. No.: B131719 Get Quote

An In-depth Technical Guide to CAS Number 51077-14-6: Boc-L-Azetidine-2-carboxylic Acid

This technical guide provides a comprehensive overview of the chemical properties, safety

data, and applications of the compound with CAS number 51077-14-6, identified as Boc-L-

Azetidine-2-carboxylic acid. This document is intended for researchers, scientists, and

professionals in the fields of drug development and organic synthesis.

Chemical Identification and Properties
Boc-L-Azetidine-2-carboxylic acid is a synthetic amino acid derivative widely utilized as a

building block in organic chemistry, particularly in the synthesis of peptides and other complex

molecules.[1] The tert-butyloxycarbonyl (Boc) protecting group on the nitrogen atom allows for

controlled reactions in multi-step syntheses.[1]

Table 1: Chemical and Physical Properties of Boc-L-Azetidine-2-carboxylic Acid
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Property Value Reference

CAS Number 51077-14-6 [2]

Chemical Name
Boc-L-Azetidine-2-carboxylic

acid
[2]

Synonyms

Boc-(S)-azetidine-2-carboxylic

acid, 1-Boc-L-azetidine-2-

carboxylic acid, (2S)-1-(tert-

butoxycarbonyl)azetidine-2-

carboxylic acid

[1][3]

Molecular Formula C9H15NO4 [1][2]

Molecular Weight 201.22 g/mol [4][5]

Appearance
White to off-white crystalline

solid/powder
[1][2]

Purity
≥98.0% (TLC), ≥99.95%

(Chiral HPLC)
[1]

Optical Activity
[α]/D -120.0±2.0°, c = 1 in

methanol

SMILES

CC(C)

(C)OC(=O)N1CC[C@H]1C(O)

=O

InChI Key
JWJVSDZKYYXDDN-

LURJTMIESA-N

Melting Point No data available [2]

Boiling Point No data available [2]

Storage Conditions
Store at 0 - 8 °C in a dry, well-

ventilated place.
[1][2]

Safety and Toxicological Information
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Boc-L-Azetidine-2-carboxylic acid is classified as an irritant.[5] Appropriate safety precautions

should be taken when handling this compound.

Table 2: Safety and Hazard Data for Boc-L-Azetidine-2-carboxylic Acid
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Category Information Reference

Hazard Classification

Eye Irritant Category 2, Skin

Irritant Category 2, Specific

Target Organ Toxicity – Single

Exposure Category 3

(Respiratory tract irritation)

[5]

Signal Word Warning

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

[5]

Precautionary Statements

P261, P264, P271, P280,

P302 + P352, P305 + P351 +

P338

First Aid Measures

In case of inhalation, move

person to fresh air. In case of

skin contact, wash off with

soap and plenty of water. In

case of eye contact, flush eyes

with water as a precaution. In

all cases, consult a physician.

[2]

Handling

Avoid contact with skin and

eyes. Avoid formation of dust

and aerosols. Provide

appropriate exhaust ventilation

at places where dust is formed.

[2]

Personal Protective Equipment

Safety glasses with side-

shields, gloves, and a dust

mask (type N95 or equivalent).

Stability
Stable under recommended

storage conditions.
[2]
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Incompatible Materials
Strong oxidizing agents,

Strong acids.
[2]

Hazardous Decomposition

Products

Oxides of carbon (CO, CO2)

and nitrogen (NO, NO2, …).
[2]

Toxicological Data

No data available for acute

toxicity, chronic toxicity,

carcinogenicity, mutagenic

effects, reproductive toxicity, or

teratogenic effects.

[2][6]

Applications and Experimental Protocols
The primary application of Boc-L-Azetidine-2-carboxylic acid is as a building block in solid-

phase peptide synthesis (SPPS). Its unique four-membered azetidine ring can impart

conformational constraints on peptides, which is of interest in drug design.

Experimental Protocol: General Procedure for Coupling
in Solid-Phase Peptide Synthesis
This protocol describes a general method for the incorporation of Boc-L-Azetidine-2-carboxylic

acid into a peptide chain on a solid support.

Materials:

Resin-bound amine (e.g., aminomethylated polystyrene resin)

Boc-L-Azetidine-2-carboxylic acid

Coupling agent (e.g., N,N'-Dicyclohexylcarbodiimide (DCC) or HBTU)

Base (e.g., N,N-Diisopropylethylamine (DIPEA))

Solvent (e.g., N,N-Dimethylformamide (DMF))

Deprotection agent (e.g., Trifluoroacetic acid (TFA))

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.peptide.com/custdocs/MSDS%20UBP131%20Boc-L-Azetidine-2-carboxylic%20acid.pdf
https://www.peptide.com/custdocs/MSDS%20UBP131%20Boc-L-Azetidine-2-carboxylic%20acid.pdf
https://www.peptide.com/custdocs/MSDS%20UBP131%20Boc-L-Azetidine-2-carboxylic%20acid.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Acros-Organics51077-14-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Washing solvents (e.g., DMF, Dichloromethane (DCM))

Procedure:

Resin Swelling: The resin is swelled in an appropriate solvent such as DMF for 30 minutes.

Boc Deprotection: The Boc protecting group of the N-terminal amino acid on the resin is

removed by treatment with a solution of TFA in DCM (e.g., 25-50% v/v) for 20-30 minutes.

Washing: The resin is washed thoroughly with DCM and DMF to remove residual TFA and

the cleaved Boc group.

Neutralization: The resin is neutralized with a solution of a hindered base such as 10%

DIPEA in DMF.

Washing: The resin is washed again with DMF.

Activation and Coupling:

In a separate vessel, Boc-L-Azetidine-2-carboxylic acid (2-4 equivalents relative to the

resin loading) is pre-activated with a coupling agent (e.g., HBTU, 2-4 equivalents) and a

base (e.g., DIPEA, 4-8 equivalents) in DMF for a few minutes.

The activated amino acid solution is then added to the washed and neutralized resin.

The reaction is allowed to proceed for 1-2 hours at room temperature with gentle agitation.

Washing: The resin is washed thoroughly with DMF and DCM to remove excess reagents

and byproducts.

Monitoring: The completion of the coupling reaction can be monitored using a qualitative test

such as the Kaiser test. If the test is positive (indicating free amines), the coupling step may

be repeated.

Capping (Optional): Any unreacted amino groups on the resin can be capped by acetylation

using acetic anhydride and a base to prevent the formation of deletion sequences.
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Cycle Repetition: Steps 2-9 are repeated for the subsequent amino acids in the desired

peptide sequence.

Final Cleavage and Deprotection: Once the peptide synthesis is complete, the peptide is

cleaved from the resin, and all side-chain protecting groups are removed using a strong acid

cocktail (e.g., TFA with scavengers).

Visualizations
Experimental Workflow for Solid-Phase Peptide
Synthesis (SPPS)
The following diagram illustrates the general workflow for the incorporation of Boc-L-Azetidine-

2-carboxylic acid into a peptide chain using SPPS.
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Caption: A typical cycle in solid-phase peptide synthesis using Boc chemistry.

Logical Relationship of Safety Information
This diagram illustrates the logical flow of assessing and mitigating risks associated with

handling Boc-L-Azetidine-2-carboxylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b131719?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boc-L-Azetidine-2-COOH

Hazard Identification
(Skin/Eye/Respiratory Irritant)

Risk Assessment

Handling Controls
(Ventilation, Avoid Dust)

Personal Protective Equipment
(Gloves, Goggles, Mask)

Emergency Preparedness
(First Aid, Spill Kit)

Safe Handling Achieved

Click to download full resolution via product page

Caption: Logical flow for ensuring safe handling of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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